Cas no 31535-00-9 (2-(2-Carbamoylethyl)-2,3-dihydro-6-hydroxy-3-oxopyridazine)

2-(2-Carbamoylethyl)-2,3-dihydro-6-hydroxy-3-oxopyridazine structure
31535-00-9 structure
Product Name:2-(2-Carbamoylethyl)-2,3-dihydro-6-hydroxy-3-oxopyridazine
CAS No:31535-00-9
MF:C7H9N3O3
MW:183.164661169052
CID:4756335
Update Time:2023-08-16

2-(2-Carbamoylethyl)-2,3-dihydro-6-hydroxy-3-oxopyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-6-oxo-1(6H)-pyridazinepropionamide
    • 3-(3-Hydroxy-6-oxo-1(6H)-pyridazinyl)propanamide #
    • 2-(2-Carbamoylethyl)-2,3-dihydro-6-hydroxy-3-oxopyridazine
    • Inchi: 1S/C7H9N3O3/c8-5(11)3-4-10-7(13)2-1-6(12)9-10/h1-2H,3-4H2,(H2,8,11)(H,9,12)
    • InChI Key: AAYKONFWPMOCCN-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(NN1CCC(N)=O)=O

Computed Properties

  • Exact Mass: 183.064391g/mol
  • Monoisotopic Mass: 183.064391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 92.5
  • Molecular Weight: 183.16g/mol
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